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Compound of Interest

N,N-Diethyl-beta-alanine
Compound Name:
hydrochloride

Cat. No.: B092400

N,N-Diethyl-beta-alanine Hydrochloride: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

N,N-Diethyl-beta-alanine hydrochloride is a derivative of the naturally occurring beta-amino
acid, B-alanine. While extensive research exists for 3-alanine and its various derivatives,
detailed public information specifically concerning the discovery, comprehensive experimental
protocols, and in-depth pharmacological evaluation of N,N-Diethyl-beta-alanine
hydrochloride is limited. This guide synthesizes the available information and provides a
framework for understanding this compound, while also highlighting areas where further
research is needed.

Physicochemical Properties

A summary of the known physicochemical properties of the parent compound, N,N-Diethyl-
beta-alanine, is presented below. Data for the hydrochloride salt is sparse in publicly accessible
literature.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b092400?utm_src=pdf-interest
https://www.benchchem.com/product/b092400?utm_src=pdf-body
https://www.benchchem.com/product/b092400?utm_src=pdf-body
https://www.benchchem.com/product/b092400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Compound Name N,N-Diethyl-beta-alanine Biosynth
CAS Number 15674-67-6 Biosynth
Molecular Formula C7H1sNO:2 Biosynth
Molecular Weight 145.2 g/mol Biosynth
SMILES CCN(CC)CCC(=0)0O Biosynth

Discovery and History

The initial synthesis of N,N-Diethyl-beta-alanine was reported by a research team investigating
potential therapeutic agents against L1210 leukemia cells.[1] This early work identified the
compound as an effective inhibitor of growth in this cancer cell line, suggesting a potential
mechanism of action related to the inhibition of protein synthesis.[1] However, the original
publication containing the detailed discovery and initial experimental data is not widely
available, limiting a deeper historical analysis.

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of N,N-Diethyl-beta-alanine
hydrochloride is not readily found in the surveyed literature. However, a general synthetic
approach can be inferred from standard organic chemistry principles for the formation of N-
substituted beta-amino acids and their subsequent conversion to hydrochloride salts.

A plausible synthetic route would involve the Michael addition of diethylamine to an acrylate
ester (e.g., ethyl acrylate), followed by hydrolysis of the resulting ester to yield N,N-Diethyl-
beta-alanine. The free base could then be treated with hydrochloric acid to form the
hydrochloride salt.

Below is a conceptual workflow for this synthesis.
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Conceptual Synthesis Workflow. This diagram illustrates a potential three-step synthesis of
N,N-Diethyl-beta-alanine hydrochloride.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of N,N-Diethyl-
beta-alanine hydrochloride are not available in the public domain. To conduct further
research on this compound, the following experimental designs would be necessary.

General Synthesis Protocol (Hypothetical)

e Michael Addition: Diethylamine would be reacted with an equivalent of ethyl acrylate,
potentially in a suitable solvent like ethanol. The reaction would likely be stirred at room
temperature or with gentle heating until completion, monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Hydrolysis: The resulting ethyl 3-(diethylamino)propanoate would be hydrolyzed to the
carboxylic acid. This could be achieved by refluxing with an aqueous acid (e.g., HCI) or a
base (e.g., NaOH), followed by neutralization.

 Purification and Salt Formation: The crude N,N-Diethyl-beta-alanine would be purified, for
instance, by crystallization or column chromatography. The purified free base would then be
dissolved in a suitable solvent (e.g., diethyl ether or ethanol) and treated with a
stoichiometric amount of hydrochloric acid (e.g., as a solution in dioxane or isopropanol) to
precipitate the hydrochloride salt. The salt would then be collected by filtration and dried.

In Vitro Anti-leukemic Activity Assay (Hypothetical)

To validate the initial findings against L1210 leukemia cells, a standard in vitro cytotoxicity
assay would be employed.

e Cell Culture: L1210 cells would be cultured in appropriate media and conditions.

o Compound Treatment: Cells would be seeded in 96-well plates and treated with a range of
concentrations of N,N-Diethyl-beta-alanine hydrochloride.

 Viability Assay: After a set incubation period (e.g., 48 or 72 hours), cell viability would be
assessed using a method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
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diphenyltetrazolium bromide) or a luminescent-based assay (e.g., CellTiter-Glo®).

o Data Analysis: The results would be used to calculate the half-maximal inhibitory
concentration (IC50), representing the concentration of the compound that inhibits cell
growth by 50%.

Mechanism of Action

The preliminary suggestion for the mechanism of action of N,N-Diethyl-beta-alanine is the
inhibition of protein synthesis in L1210 leukemia cells.[1] However, without further experimental
evidence, this remains a hypothesis.

To investigate this proposed mechanism, a logical workflow would involve a series of
biochemical assays.
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Investigative Workflow for Mechanism of Action. This diagram outlines a logical progression of
experiments to test the hypothesis of protein synthesis inhibition.

Conclusion and Future Directions

N,N-Diethyl-beta-alanine hydrochloride presents as a compound of interest due to its
reported activity against leukemia cells. However, the lack of detailed and publicly available
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research significantly hampers its further development. The immediate next steps for any
research program focused on this molecule would be to:

o Develop and optimize a reproducible synthetic route for the hydrochloride salt.

» Confirm the anti-leukemic activity in vitro and expand the screening to a broader panel of
cancer cell lines.

o Conduct detailed mechanistic studies to elucidate the precise mode of action.

The information provided in this guide serves as a starting point for researchers and scientists
interested in exploring the potential of N,N-Diethyl-beta-alanine hydrochloride. The clear
gaps in the existing literature represent opportunities for new and impactful research in the field
of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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